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Compound of Interest

Compound Name: Ranitidine-N-oxide
CAS No.: 73857-20-2
Cat. No.: B1678809
Get Quote
Introduction

Ranitidine, a histamine H2-receptor antagonist, has been a widely used therapeutic agent for
the management of acid-related gastrointestinal disorders. The study of its metabolic fate and
degradation pathways is of paramount importance for ensuring its safety and efficacy. Among
its various metabolites and degradation products, Ranitidine-N-oxide holds a significant
position. This technical guide provides an in-depth exploration of Ranitidine-N-oxide, covering
its fundamental physicochemical properties, its role as a critical impurity, and the analytical
methodologies for its detection and quantification.

Physicochemical Properties of Ranitidine-N-oxide

A thorough understanding of the physicochemical properties of a drug metabolite is
fundamental for its isolation, characterization, and quantification.
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Property Value Source(s)
CAS Number 73857-20-2 (1102131141
Molecular Formula C13H22N404S [21[31[5]
Molecular Weight 330.40 g/mol [1112][3][6]

Ranitidine Impurity E, N-[2-[[[5-
[(Dimethyloxidoamino)methyl]f

Synonyms uran-2-ylmethyl]sulfanyllethyl]-  [2][4][7]
N'-methyl-2-nitroethene-1,1-
diamine

Formation and Significance of Ranitidine-N-oxide

Ranitidine-N-oxide is primarily formed through the metabolic N-oxidation of the tertiary amine
in the dimethylaminomethyl furan moiety of the parent ranitidine molecule. This metabolic
conversion is a key pathway in the in vivo transformation of ranitidine.[5][8] Beyond its
metabolic origin, Ranitidine-N-oxide is also recognized as a significant impurity in ranitidine
drug substances and products.[1][2] Its presence can be indicative of the manufacturing
process and the stability of the drug product over its shelf life.

The formation of Ranitidine-N-oxide and other degradation products has come under
increased scrutiny, particularly in the context of the formation of N-nitrosodimethylamine
(NDMA), a probable human carcinogen, in ranitidine products.[9][10] While Ranitidine-N-oxide
itself is not NDMA, understanding the complete degradation profile of ranitidine, including the
formation of its N-oxide, is crucial for a comprehensive risk assessment. The degradation of
ranitidine can be influenced by factors such as heat and humidity.[10]

Caption: Metabolic pathways of Ranitidine.

Toxicological Profile

Toxicological studies on Ranitidine-N-oxide have indicated that it possesses a low acute
toxicity profile. In studies conducted on mice, a single intravenous injection of Ranitidine-N-
oxide at a high dose did not result in any lethal cases, suggesting a significantly lower toxicity
compared to the parent compound, ranitidine hydrochloride.[6]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.bocsci.com/product/ranitidine-n-oxide-cas-73857-20-2-131900.html
https://drugs.ncats.io/drug/K131L1Z4KY
https://www.sigmaaldrich.com/JP/ja/product/sial/69698
https://www.pharmaffiliates.com/en/parentapi/ranitidine-impurities
https://drugs.ncats.io/drug/K131L1Z4KY
https://www.sigmaaldrich.com/JP/ja/product/sial/69698
https://www.medkoo.com/products/26828
https://www.bocsci.com/product/ranitidine-n-oxide-cas-73857-20-2-131900.html
https://drugs.ncats.io/drug/K131L1Z4KY
https://www.sigmaaldrich.com/JP/ja/product/sial/69698
https://pubmed.ncbi.nlm.nih.gov/6134840/
https://drugs.ncats.io/drug/K131L1Z4KY
https://www.pharmaffiliates.com/en/parentapi/ranitidine-impurities
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K131L1Z4KY
https://www.benchchem.com/product/b1678809/docs?utm_src=pdf-body#ranitidine-n-oxide-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1678809/docs?utm_src=pdf-body#ranitidine-n-oxide-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.medkoo.com/products/26828
https://pdf.hres.ca/dpd_pm/00044952.PDF
https://www.benchchem.com/product/b1678809/docs?utm_src=pdf-body#ranitidine-n-oxide-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.bocsci.com/product/ranitidine-n-oxide-cas-73857-20-2-131900.html
https://drugs.ncats.io/drug/K131L1Z4KY
https://www.benchchem.com/product/b1678809/docs?utm_src=pdf-body#ranitidine-n-oxide-a-technical-guide-for-researchers-and-drug-development-professionals
https://pubmed.ncbi.nlm.nih.gov/36384193/
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.0c00462
https://www.benchchem.com/product/b1678809/docs?utm_src=pdf-body#ranitidine-n-oxide-a-technical-guide-for-researchers-and-drug-development-professionals
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.0c00462
https://www.benchchem.com/product/b1678809/docs?utm_src=pdf-body#ranitidine-n-oxide-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1678809/docs?utm_src=pdf-body#ranitidine-n-oxide-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1678809/docs?utm_src=pdf-body#ranitidine-n-oxide-a-technical-guide-for-researchers-and-drug-development-professionals
https://pubmed.ncbi.nlm.nih.gov/6134840/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Analytical Methodologies for Detection and
Quantification

The accurate detection and quantification of Ranitidine-N-oxide are essential for quality
control in pharmaceutical manufacturing and for metabolic studies. High-Performance Liquid
Chromatography (HPLC) is the most widely employed analytical technique for this purpose.

Experimental Protocol: HPLC-UV Method for Ranitidine
and its Metabolites

This protocol outlines a general procedure for the simultaneous determination of ranitidine and
its metabolites, including Ranitidine-N-oxide, in a sample.

1. Instrumentation:

e High-Performance Liquid Chromatograph equipped with a UV-Vis detector.

o C18 reversed-phase analytical column (e.g., 250 mm x 4.6 mm, 5 um particle size).
2. Reagents and Materials:

o Acetonitrile (HPLC grade).

e Methanol (HPLC grade).

o Phosphate buffer (e.g., potassium phosphate monobasic), pH adjusted to a suitable value
(e.g., 7.0) with a suitable base (e.g., sodium hydroxide).

o Water (HPLC grade).

o Ranitidine-N-oxide analytical standard.

o Sample containing ranitidine and its potential impurities.
3. Chromatographic Conditions:

* Mobile Phase: A gradient or isocratic mixture of the phosphate buffer and an organic modifier
like acetonitrile or methanol. The exact ratio should be optimized based on the specific
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column and instrument.

Flow Rate: Typically 1.0 mL/min.
Column Temperature: Ambient or controlled (e.g., 30 °C).

Detection Wavelength: A wavelength at which both ranitidine and Ranitidine-N-oxide have
significant absorbance, often in the range of 228-232 nm.

Injection Volume: 10-20 pL.
. Sample Preparation:

Accurately weigh and dissolve the sample in a suitable diluent (e.g., a mixture of water and
methanol).

Filter the sample solution through a 0.45 um syringe filter before injection to remove any
particulate matter.

. Analysis:

Inject the prepared sample and a standard solution of Ranitidine-N-oxide onto the HPLC
system.

Identify the Ranitidine-N-oxide peak in the sample chromatogram by comparing its
retention time with that of the standard.

Quantify the amount of Ranitidine-N-oxide in the sample by comparing its peak area with
the peak area of the standard of a known concentration.
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Caption: A typical workflow for the HPLC analysis of Ranitidine-N-oxide.

Synthesis of Ranitidine-N-oxide
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While primarily a metabolite, Ranitidine-N-oxide can be synthesized in a laboratory setting for
use as an analytical standard. A common synthetic route involves the controlled oxidation of
ranitidine. For instance, the oxidation of ranitidine hydrochloride using an oxidizing agent like
hydrogen peroxide in a suitable solvent can yield Ranitidine-S-oxide, and similar principles can
be applied for the synthesis of the N-oxide.[11] The synthesis of ranitidine itself involves a
multi-step process.[12][13][14]

Conclusion

Ranitidine-N-oxide is a key metabolite and a notable impurity of ranitidine. A comprehensive
understanding of its properties, formation, and analytical determination is crucial for
researchers, scientists, and drug development professionals. The methodologies and
information presented in this guide provide a solid foundation for further investigation and for
ensuring the quality and safety of ranitidine-containing products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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